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GÖTTINGEN, German Empire (1885) & SHANGHAI (2025) – What began as a routine

investigation into the condensation reactions of aldehydes and amides by German chemist

Rudolf Leuckart in 1885 unexpectedly led to the first synthesis of N-Benzylformamide. This

pivotal moment, now known as the Leuckart reaction, has since become a cornerstone of

amine synthesis. This technical guide delves into the discovery, historical evolution, and key

experimental protocols for N-Benzylformamide, offering valuable insights for researchers,

scientists, and drug development professionals.

Discovery: An Unexpected Turn in Amide Chemistry
In 1885, Rudolf Leuckart at the University of Göttingen was investigating the reaction between

benzaldehyde and formamide.[1][2] He anticipated the formation of benzylidenediformamide.

Instead, his experiments yielded benzylamine, with N-benzylformamide being the crucial

intermediate.[1][2] This marked the first documented synthesis of N-Benzylformamide and laid

the foundation for the Leuckart reaction, a reductive amination process that utilizes formamide

or ammonium formate as both a nitrogen donor and a reducing agent.[1][2]
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The formation of N-Benzylformamide via the Leuckart reaction is a two-step process. Initially,

the nitrogen atom of formamide performs a nucleophilic attack on the carbonyl carbon of

benzaldehyde. This is followed by a dehydration step, leading to the formation of an N-formyl

derivative. This intermediate is then reduced by formic acid, which is generated in situ from the

decomposition of formamide, to yield N-Benzylformamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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